methyl 4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]benzoate

• IUPAC Name: methyl 4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]benzoate
• InChI: InChI=1S/C22H17N3O3/c1-28-22(27)15-12-10-14(11-13-15)21(26)25-17-7-3-2-6-16(17)20-23-18-8-4-5-9-19(18)24-20/h2-13H,1H3,(H,23,24)(H,25,26)
• InChI Key: NONPSFLMBHZXQV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

“Methyl 4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]benzoate” is a chemical compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is a fusion of benzene and imidazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. This compound is not intended for human or veterinary use and is for research use only.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of 1,3-dihydro-2H-1,3-benzimidazole-2-thione with an aldehyde in DMSO to get a benzimidazole sulfanyl derivative. The reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yields the final product. The structure of the synthesized compounds is usually established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is typically established using NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy. The UV-vis spectrum of these compounds, as well as the effects of solvents, have been investigated. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Chemical Reactions Analysis

Benzimidazole derivatives show a broad range of chemical and biological properties. They are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms. The UV-vis spectrum of these compounds, as well as the effects of solvents, have been investigated.

Scientific Research Applications

Role in Drug Development

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Anti-Tubercular Activity

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Antimicrobial Activity

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Antitumor Activity

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Use in Functional Materials

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Use in Catalysis

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Use in Solar Cells and Other Optical Applications

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Use in Pharmaceuticals and Agrochemicals

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Future Directions

The future directions for the research on “methyl 4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]benzoate” and similar compounds could involve further exploration of their biological activities and potential applications in drug development. Given the broad range of activities displayed by benzimidazole derivatives, there is a great potential for the development of new drugs that overcome current public health problems.

Mechanism of Action

Target of Action

The compound, also known as methyl 4-[[2-(1H-benzimidazol-2-yl)phenyl]carbamoyl]benzoate, is a derivative of imidazole . Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic effects . .

Mode of Action

It is known that imidazole derivatives can interact with various biological targets due to their versatile chemical structure . The presence of two nitrogen atoms in the imidazole ring allows it to form multiple types of chemical bonds, enabling it to interact with a wide range of biological targets .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities, which suggests that they can induce various molecular and cellular changes .

Action Environment

The chemical properties of imidazole derivatives, such as their solubility in water and other polar solvents, can be influenced by environmental factors .